Cas no 771452-35-8 (methyl 3-phenylpyrrolidine-2-carboxylate)

• Product Name: methyl 3-phenylpyrrolidine-2-carboxylate
• CAS No: 771452-35-8
• MF: C₁₂H₁₅NO₂
• MW: 205.25
• CID: 5112388
• PubChem ID: 18663579
• Update Time: 2025-10-31

methyl 3-phenylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• D-Proline, 3-phenyl-, methyl ester, (3S)-rel- (9CI)
• methyl 3-phenylpyrrolidine-2-carboxylate

• Inchi： 1S/C12H15NO2/c1-15-12(14)11-10(7-8-13-11)9-5-3-2-4-6-9/h2-6,10-11,13H,7-8H2,1H3/t10-,11+/m0/s1
• InChI Key： RSBPLPJKAAQLFC-WDEREUQCSA-N
• SMILES： C(OC)(=O)[C@H]1[C@H](C2=CC=CC=C2)CCN1

Additional information on methyl 3-phenylpyrrolidine-2-carboxylate

Methyl 3-phenylpyrrolidine-2-carboxylate

Methyl 3-phenylpyrrolidine-2-carboxylate, with the CAS number 771452-35-8, is a compound of significant interest in both academic and industrial research. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of methyl 3-phenylpyrrolidine-2-carboxylate consists of a pyrrolidine ring substituted with a phenyl group at the 3-position and a methyl ester at the 2-position. This unique substitution pattern imparts distinctive chemical properties, making it a valuable molecule for various synthetic and functional studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 3-phenylpyrrolidine-2-carboxylate through various methodologies. One notable approach involves the use of catalytic asymmetric synthesis, which allows for the construction of the chiral pyrrolidine ring with high enantioselectivity. This method has been extensively explored in recent years, particularly in the context of developing enantioselective routes to complex natural products and bioactive molecules. The ability to synthesize this compound with high optical purity has opened new avenues for its application in drug discovery and development.

In terms of applications, methyl 3-phenylpyrrolidine-2-carboxylate has shown promise as a building block in organic synthesis. Its versatility lies in the reactivity of both the pyrrolidine ring and the ester group. For instance, the ester group can be readily converted into other functional groups such as acids or amides, enabling further diversification of its derivatives. Additionally, the phenyl substituent at the 3-position introduces aromaticity into the molecule, which can enhance its stability and reactivity in certain transformations.

Recent studies have also highlighted the potential of methyl 3-phenylpyrrolidine-2-carboxylate as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers makes it a valuable tool in asymmetric catalysis, where it can facilitate enantioselective bond formations. This property has been leveraged in the development of novel catalysts for reactions such as alkylation, arylation, and cycloaddition processes.

The pharmacological properties of methyl 3-phenylpyrrolidine-2-carboxylate have also been explored in recent research. Preclinical studies suggest that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a candidate for further investigation in therapeutic applications. Moreover, its structural similarity to certain bioactive molecules has prompted interest in its role as a lead compound for drug design.

From an environmental perspective, methyl 3-phenylpyrrolidine-2-carboxylate has been evaluated for its biodegradability and eco-toxicological profile. These studies are crucial for ensuring that its use in industrial processes does not pose significant risks to ecosystems or human health. The results indicate that under controlled conditions, the compound undergoes moderate biodegradation, which aligns with current sustainability goals in chemical manufacturing.

In summary, methyl 3-phenylpyrrolidine-2-carboxylate (CAS No: 771452-35-8) is a multifaceted compound with applications spanning synthetic chemistry, catalysis, pharmacology, and environmental science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various fields. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.